Cas no 247128-24-1 (3-(1H-Indazol-1-yl)propanoic acid)

3-(1H-Indazol-1-yl)propanoic acid structure
247128-24-1 structure
Product Name:3-(1H-Indazol-1-yl)propanoic acid
CAS No:247128-24-1
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD00724727
CID:1082540
PubChem ID:805922
Update Time:2025-09-22

3-(1H-Indazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-Indazol-1-yl)propanoic acid
    • 1H-Indazole-1-propanoic acid
    • 3-indazol-1-ylpropanoic acid
    • 3-(1H-indazol-1-yl)propanoicacid
    • 3-Indazol-1-yl-propionic acid
    • KWLUWAKLSFDQNN-UHFFFAOYSA-N
    • XJA12824
    • DA-07723
    • AB00089504-01
    • 6(4fluorophenyl)3,3,5,5tetramethyldihydro2hpyran2,4(3h)dione
    • Z57070422
    • CCG-2701
    • SR-01000388389
    • SR-01000388389-1
    • FS-1893
    • 247128-24-1
    • EN300-2681462
    • BDBM50238018
    • 3-(1H-indazol-1-yl)propionic acid, AldrichCPR
    • Cambridge id 5566199
    • ALBB-032978
    • CHEMBL3897691
    • AKOS000300969
    • SCHEMBL324038
    • 3-(1h-indazol-1-yl)propionic acid
    • AH-034/10857007
    • MDL: MFCD00724727
    • Inchi: 1S/C10H10N2O2/c13-10(14)5-6-12-9-4-2-1-3-8(9)7-11-12/h1-4,7H,5-6H2,(H,13,14)
    • InChI Key: KWLUWAKLSFDQNN-UHFFFAOYSA-N
    • SMILES: OC(CCN1C2C=CC=CC=2C=N1)=O

Computed Properties

  • Exact Mass: 190.0743
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

3-(1H-Indazol-1-yl)propanoic acid Pricemore >>

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